Cas no 1227623-09-7 ((1,8-Naphthyridin-2-yl)boronic acid)

• Product Name: (1,8-Naphthyridin-2-yl)boronic acid
• CAS No: 1227623-09-7
• MF: C₈H₇BN₂O₂
• MW: 173.964381456375
• MDL: MFCD18382922
• CID: 5177383
• Update Time: 2025-10-28

(1,8-Naphthyridin-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1,8-Naphthyridin-2-yl)boronic acid
• 1,8-Naphthyridine-2-boronic Acid
• starbld0038428
• 1,8-Naphthyridin-2-ylboronic acid
• SY274118

• MDL： MFCD18382922
• Inchi： 1S/C8H7BN2O2/c12-9(13)7-4-3-6-2-1-5-10-8(6)11-7/h1-5,12-13H
• InChI Key： VKHKHEQSYXSMNS-UHFFFAOYSA-N
• SMILES： OB(C1=CC=C2C=CC=NC2=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Topological Polar Surface Area: 66.2

Additional information on (1,8-Naphthyridin-2-yl)boronic acid

Introduction to (1,8-Naphthyridin-2-yl)boronic Acid (CAS No: 1227623-09-7)

(1,8-Naphthyridin-2-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1227623-09-7, is a derivative of naphthyridine, a heterocyclic aromatic compound known for its versatile applications in medicinal chemistry. The boronic acid functional group attached to the naphthyridine core imparts unique reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>naphthyridine scaffold is particularly noteworthy due to its structural similarity to pyridine, which is a fundamental building block in many pharmacologically active agents. The presence of two nitrogen atoms in the naphthyridine ring enhances its ability to interact with biological targets, such as enzymes and receptors, thereby facilitating the development of novel therapeutic compounds. The boronic acid moiety further extends the utility of this compound by enabling participation in cross-coupling reactions, which are pivotal in modern synthetic organic chemistry.

In recent years, there has been a surge in research focused on developing new boronic acid derivatives for their potential applications in drug discovery and materials science. The< strong>CAS number 1227623-09-7 specifically refers to a boronic acid derivative where the boron atom is linked to a< strong>naphthyridin-2-yl group. This particular configuration has been explored for its role in constructing complex molecular architectures with enhanced binding affinity and selectivity.

One of the most compelling aspects of< strong>(1,8-Naphthyridin-2-yl)boronic acid is its utility in Suzuki-Miyaura cross-coupling reactions. These reactions are among the most widely used methods for forming carbon-carbon bonds in organic synthesis and have been instrumental in the development of numerous pharmaceuticals. The boronic acid component of this compound acts as an efficient nucleophile, facilitating the coupling with aryl or vinyl halides to form biaryl or bi-vinyl compounds. Such transformations are crucial in constructing diverse libraries of compounds for high-throughput screening and drug discovery.

The< strong>naphthyridine core also exhibits notable pharmacological properties. Studies have demonstrated that naphthyridine derivatives can modulate various biological pathways, including those involved in cancer, inflammation, and infectious diseases. The introduction of a boronic acid group at the 2-position of the naphthyridine ring does not diminish these properties but rather enhances them by providing additional sites for functionalization and interaction with biological targets. This has led to the exploration of< strong>(1,8-Naphthyridin-2-yl)boronic acid as a key intermediate in the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry have further highlighted the potential of< strong>(1,8-Naphthyridin-2-yl)boronic acid. Molecular modeling studies have shown that this compound can effectively bind to specific protein targets by leveraging both hydrophobic and hydrogen bonding interactions. These insights have guided the design of more potent and selective derivatives for therapeutic applications. Additionally, green chemistry principles have been integrated into the synthesis of this compound, emphasizing sustainable practices such as solvent-free reactions and catalytic methods that minimize waste.

The versatility of< strong>(1,8-Naphthyridin-2-yl)boronic acid extends beyond pharmaceutical applications. In materials science, this compound has been investigated for its potential use in organic electronics and nanotechnology. The ability to incorporate boronic acid derivatives into polymers and thin films has opened up new possibilities for developing advanced materials with tailored properties. For instance, these compounds can be used to create conductive films or sensors that exhibit high sensitivity and selectivity towards specific analytes.

In conclusion, (1,8-Naphthyridin-2-yl)boronic acid (CAS No: 1227623-09-7) represents a significant advancement in both chemical synthesis and pharmaceutical development. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules. The integration of cutting-edge technologies such as computational chemistry and green chemistry principles continues to expand its applications across multiple disciplines. As research progresses, it is anticipated that this compound will play an increasingly pivotal role in shaping the future of medicinal chemistry and materials science.